Cas no 913820-51-6 (3-(2,4-Difluorophenyl)-3-oxopropanal)

• Product Name: 3-(2,4-Difluorophenyl)-3-oxopropanal
• CAS No: 913820-51-6
• MF: C₉H₆F₂O₂
• MW: 184.139549732208
• CID: 5701937
• PubChem ID: 43114700
• Update Time: 2025-05-22

3-(2,4-Difluorophenyl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2,4-difluoro-β-oxo-
• CS-0350270
• 3-(2,4-difluorophenyl)-3-oxopropanal
• 913820-51-6
• SCHEMBL2560166
• EN300-1125516
• 3-(2,4-Difluorophenyl)-3-oxopropanal

• Inchi： 1S/C9H6F2O2/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,4-5H,3H2
• InChI Key： WCMICNNOLXKRBO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1F)(=O)CC=O

Computed Properties

• Exact Mass: 184.03358575g/mol
• Monoisotopic Mass: 184.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 267.8±30.0 °C(Predicted)
• pka: 4.11±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2,4-Difluorophenyl)-3-oxopropanal

3-(2,4-Difluorophenyl)-3-oxopropanal: A Comprehensive Overview

The compound 3-(2,4-Difluorophenyl)-3-oxopropanal (CAS No. 913820-51-6) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a difluorophenyl group attached to a propanal backbone. The presence of the difluorophenyl moiety imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical synthesis and material engineering.

Recent studies have highlighted the potential of 3-(2,4-Difluorophenyl)-3-oxopropanal in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems. The difluorophenyl group has been shown to enhance the molecule's ability to interact with biological targets, making it a promising candidate for drug discovery programs. Additionally, its use in the creation of fluorescent probes for imaging applications has been reported, further underscoring its versatility in modern chemical research.

In the realm of materials science, 3-(2,4-Difluorophenyl)-3-oxopropanal has found applications as a building block for advanced polymers and organic semiconductors. Its ability to form stable covalent bonds under mild conditions has made it an attractive choice for constructing high-performance materials. Recent advancements in polymer chemistry have leveraged this compound to develop materials with enhanced thermal stability and mechanical properties, which are critical for applications in aerospace and electronics.

The synthesis of 3-(2,4-Difluorophenyl)-3-oxopropanal involves a multi-step process that typically begins with the preparation of the difluorophenyl intermediate. This is followed by a series of oxidation and alkylation reactions to achieve the final product. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets stringent quality standards required for both academic and industrial applications.

From an environmental standpoint, studies have been conducted to assess the ecological impact of 3-(2,4-Difluorophenyl)-3-oxopropanal. These investigations have revealed that the compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 3-(2,4-Difluorophenyl)-3-oxopropanal (CAS No. 913820-51-6) stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties and wide-ranging applications continue to make it an area of intense scientific interest. As research progresses, it is anticipated that this compound will play an even more pivotal role in advancing both theoretical and applied chemistry.